Cas no 865181-86-8 (3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865181-86-8
• MF: C₁₇H₁₂ClN₃O₃S₂
• MW: 405.878479957581
• CID: 6032793
• PubChem ID: 4688396
• Update Time: 2025-08-04

3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, N-[6-(aminosulfonyl)-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-3-chloro-
• 3-chloro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• 3-chloro-N-[(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 865181-86-8
• F1365-2911
• AKOS024606688
• (Z)-3-chloro-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• Inchi： 1S/C17H12ClN3O3S2/c1-2-8-21-14-7-6-13(26(19,23)24)10-15(14)25-17(21)20-16(22)11-4-3-5-12(18)9-11/h1,3-7,9-10H,8H2,(H2,19,23,24)
• InChI Key： IATOOERLOIAPJL-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 405.0008613g/mol
• Monoisotopic Mass: 405.0008613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 647.9±65.0 °C(Predicted)
• pka: 9.47±0.20(Predicted)

Additional information on 3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865181-86-8) and Its Emerging Applications in Chemical Biology

The compound 3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 865181-86-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative exhibits a complex structural framework that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development.

At the core of its molecular architecture lies a benzothiazole scaffold, a well-documented motif in medicinal chemistry known for its broad biological activity. The benzothiazole ring system is further functionalized with a sulfamoyl group at the 6-position, which is often associated with enhanced solubility and binding affinity to biological targets. Additionally, the presence of a chloro substituent on the benzene ring introduces additional electronic and steric properties that can modulate the compound's reactivity and interaction with biological systems.

The unique feature of this compound is the incorporation of an allene moiety (denoted by the notation (prop-2-yn-1-yl)), which confers a transoidal geometry with potential for conformational flexibility. This allene group is linked to the benzothiazole ring via a nitrogen atom in the amide bond, creating a dihydropyridine-like core. Such structural elements have been increasingly recognized in recent years for their ability to interact with specific protein binding pockets, particularly those involved in enzyme inhibition and receptor modulation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design molecules like 3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide with targeted biological activities. Studies have demonstrated that compounds featuring benzothiazole derivatives can exhibit potent effects on various biological pathways, including inflammation, oxidative stress, and cell proliferation. The sulfamoyl group further enhances these properties by improving metabolic stability and pharmacokinetic profiles.

In light of these attributes, researchers have been investigating this compound for its potential applications in treating chronic inflammatory diseases and neurodegenerative disorders. Preliminary in vitro studies suggest that it may interfere with key signaling pathways involved in these conditions by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the allene moiety may contribute to unique binding interactions with transcription factors and other regulatory proteins.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzothiazole core through cyclization reactions, followed by functionalization at the 6-position with a sulfamoyl group. The introduction of the allene substituent is particularly challenging but can be achieved through metal-catalyzed coupling reactions or photoredox processes. Advanced synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one.

From a drug discovery perspective, 3-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865181-86-8) offers several advantages over conventional scaffolds. Its ability to engage multiple binding sites simultaneously makes it a promising lead for developing dual-action therapeutics. Moreover, its structural complexity provides opportunities for derivative design through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches.

Recent publications highlight the growing interest in benzothiazole derivatives as scaffolds for anticancer agents. The sulfamoyl group has been shown to enhance binding affinity to kinases and other enzymes overexpressed in tumor cells, while the allene moiety may improve cell membrane permeability. These features make this compound an attractive candidate for further development as an anticancer therapeutic or as a tool compound for mechanistic studies.

Another area of interest is the potential application of this molecule in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Benzothiazole derivatives have been reported to inhibit amyloid-beta aggregation and tau hyperphosphorylation—key pathological features of these conditions. The sulfamoyl group may enhance blood-brain barrier penetration, while the allene moiety could interact with specific neuroreceptors involved in disease pathogenesis.

The development of novel analytical techniques has also facilitated deeper insights into the behavior of this compound in biological systems. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to elucidate its structure-function relationships. These studies have revealed important details about its conformational dynamics and binding modes within biological targets.

In conclusion,3-chloro-N-(2Z)-3-(prop-2 -yn -1 -yl) -6 -sulfamoyl - 2 , 3 -dihydro - 1 , 3 -benzothiazol - 2 - ylidenebenzamide (CAS No. 865181 -86 -8) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of pharmacophoric elements—such as the benzothiazole scaffold,sulfamoyl group,and allene moiety—makes it an attractive candidate for further exploration in drug discovery efforts targeting chronic diseases and neurological disorders.